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Compound of Interest

Compound Name: 2,3-Dimethylbutanoic acid

Cat. No.: B105101

This technical guide provides a comprehensive overview of 2,3-dimethylbutanoic acid, a
branched-chain carboxylic acid significant in various chemical and pharmaceutical applications.
[1] The presence of a chiral center at the C2 position means it exists as two distinct
enantiomers, (2S)-2,3-dimethylbutanoic acid and (2R)-2,3-dimethylbutanoic acid, each with
unique properties and applications.[2] This document covers its chemical properties, synthesis
methodologies, and applications, with a focus on providing researchers, scientists, and drug
development professionals with detailed, actionable information.

Chemical Identity and Physicochemical Properties

2,3-Dimethylbutanoic acid, also known as 2,3-dimethylbutyric acid, is a branched short-chain
fatty acid.[2] Its structure, featuring methyl groups at both the alpha and beta positions, gives
rise to its stereocisomeric forms.[2][3]

CAS Registry Numbers

The Chemical Abstracts Service (CAS) has assigned the following registry numbers to 2,3-
dimethylbutanoic acid and its stereocisomers:
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Compound Name CAS Registry Number
2,3-Dimethylbutanoic acid (racemic mixture) 14287-61-7[4][5][6]
(2S)-2,3-dimethylbutanoic acid 15071-34-8[1][3]
(2R)-2,3-dimethylbutanoic acid 27855-05-6[7]

Physicochemical Data

The physical and molecular properties of 2,3-dimethylbutanoic acid are summarized in the
tables below. It is typically a colorless liquid.[1][3]

Table 1: General and Physical Properties

Property Value Source(s)
Appearance Colorless liquid [1][3]
Boiling Point Approx. 190 °C [11[3]
62-63 °C @ 1 Torr [1][6]
Melting Point Approx. 10 °C [3]
-15°C [61[7]
Density Approx. 0.87 g/lcm3 [3]
0.9446 g/lcm* @ 0 °C [1][6]
Solubility Soluble in water, ethanol, and 3]

ether

Table 2: Molecular and Spectroscopic Data
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Property Value Source(s)
Molecular Formula CeH1202 (1103114171
Molecular Weight 116.16 g/mol (1103114171
Exact Mass 116.083729621 Da [1]
1H-NMR (Carboxyl Proton) ~ 0 9.0 ppm (Singlet) [5]
IH-NMR (Methyl Groups) ~ 8 1.0 ppm (Varies: Doublet, 5]

etc.)

Synthesis and Experimental Protocols

The synthesis of enantiomerically pure 2,3-dimethylbutanoic acid is crucial for its application
in pharmaceuticals and as a chiral auxiliary.[1][8] Several methodologies have been developed,
including cyanohydrin synthesis, diastereoselective alkylation, and enzymatic resolution.

General Reactivity

The carboxylic acid group in 2,3-dimethylbutanoic acid dictates its primary reactivity. It can
undergo oxidation, reduction to form 2,3-dimethylbutanol, and substitution reactions to form
acyl chlorides, esters, and amides, which are valuable synthetic intermediates.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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